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Compound of Interest

Compound Name: EMDT oxalate

Cat. No.: B10787946 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
EMDT oxalate is a selective agonist for the 5-HT6 serotonin receptor, demonstrating potential

antidepressant-like effects.[1][2][3] It is a valuable tool for in vitro and in vivo studies

investigating the role of the 5-HT6 receptor in various physiological and pathological

processes. Proper preparation of stock solutions is critical for obtaining accurate and

reproducible experimental results. Dimethyl sulfoxide (DMSO) is a common solvent for

dissolving EMDT oxalate due to its high solubilizing capacity.[1] This document provides a

detailed protocol for the preparation, storage, and handling of EMDT oxalate stock solutions in

DMSO.

Quantitative Data Summary
For ease of reference, the key quantitative data for EMDT oxalate is summarized in the table

below.
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Parameter Value Reference

CAS Number 263744-72-5 [4]

Molecular Weight 336.38 g/mol

Solubility in DMSO Up to 100 mM

Purity ≥98%

Recommended Storage of

Stock Solution

-20°C for up to 1 month; -80°C

for up to 6 months

Appearance Colorless liquid (in DMSO)

Experimental Protocol: Preparing a 10 mM EMDT
Oxalate Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of EMDT oxalate in DMSO.

This concentration is a common starting point for subsequent dilutions to working

concentrations for various assays.

Materials:

EMDT oxalate powder (purity ≥98%)

Anhydrous Dimethyl sulfoxide (DMSO)

Microcentrifuge tubes or vials (amber or covered with foil to protect from light)

Vortex mixer

Calibrated analytical balance

Pipettes and sterile pipette tips

Procedure:
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Equilibration: Allow the EMDT oxalate powder and DMSO to equilibrate to room temperature

before use. This prevents condensation from forming on the compound and in the solvent.

Weighing: Accurately weigh the desired amount of EMDT oxalate powder using a calibrated

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.36

mg of EMDT oxalate (Molecular Weight = 336.38 g/mol ).

Dissolution:

Add the weighed EMDT oxalate powder to a sterile microcentrifuge tube or vial.

Add the calculated volume of DMSO to the tube. For a 10 mM solution with 3.36 mg of

EMDT oxalate, add 1 mL of DMSO.

Cap the tube securely.

Vortexing: Vortex the solution thoroughly until the EMDT oxalate is completely dissolved.

Gentle warming in a 37°C water bath and sonication can be used to aid dissolution if

necessary.

Storage:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots in amber vials or tubes wrapped in aluminum foil to protect them from

light.

For short-term storage (up to 1 month), store at -20°C.

For long-term storage (up to 6 months), store at -80°C.

Safety Precautions:

Always wear appropriate personal protective equipment (PPE), including gloves, a lab coat,

and safety glasses, when handling EMDT oxalate and DMSO.

Work in a well-ventilated area or a chemical fume hood.
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DMSO is a powerful solvent and can facilitate the absorption of other chemicals through the

skin. Handle with care.

Visualization of Experimental Workflow and
Signaling Pathway
Experimental Workflow for EMDT Oxalate Stock Solution Preparation
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Caption: Workflow for preparing EMDT oxalate stock solution in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b10787946?utm_src=pdf-custom-synthesis
https://www.rndsystems.com/products/emdt-oxalate_4209
https://www.tocris.com/products/emdt-oxalate_4209
https://www.glpbio.com/emdt-oxalate.html
https://www.benchchem.com/product/b1139100
https://www.benchchem.com/product/b10787946#preparing-emdt-oxalate-stock-solution-in-dmso
https://www.benchchem.com/product/b10787946#preparing-emdt-oxalate-stock-solution-in-dmso
https://www.benchchem.com/product/b10787946#preparing-emdt-oxalate-stock-solution-in-dmso
https://www.benchchem.com/product/b10787946#preparing-emdt-oxalate-stock-solution-in-dmso
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10787946?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10787946?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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